Cas no 174666-19-4 (Benzoic acid, 4-(3-oxobutyl)-, ethyl ester (9CI))

• Product Name: Benzoic acid, 4-(3-oxobutyl)-, ethyl ester (9CI)
• CAS No: 174666-19-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 906177
• PubChem ID: 10943998
• Update Time: 2025-04-19

Benzoic acid, 4-(3-oxobutyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-oxobutyl)-, ethyl ester (9CI)
• ethyl 4-(3-oxobutyl)benzoate
• DA-09255
• SCHEMBL7482018
• Ethyl 4-(3-oxobut-1-yl )benzoate
• 174666-19-4
• Ethyl 4-(3-oxobut-1-yl)benzoate
• GYHQHPIRJZUHHD-UHFFFAOYSA-N

• Inchi： 1S/C13H16O3/c1-3-16-13(15)12-8-6-11(7-9-12)5-4-10(2)14/h6-9H,3-5H2,1-2H3
• InChI Key： GYHQHPIRJZUHHD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)CCC(C)=O)=O

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters